Cas no 128523-04-6 (Cholestan-6-one,3,14,25-trihydroxy-, (3b,5b,8a)- (9CI))

• Product Name: Cholestan-6-one,3,14,25-trihydroxy-, (3b,5b,8a)- (9CI)
• CAS No: 128523-04-6
• MF: C₂₇H₄₆O₄
• MW: 434.651749134064
• CID: 175105
• Update Time: 2024-01-25

Cholestan-6-one,3,14,25-trihydroxy-, (3b,5b,8a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholestan-6-one,3,14,25-trihydroxy-, (3b,5b,8a)- (9CI)
• (+)-Tordanone
• Tordanone

• Inchi： 1S/C27H46O4/c1-17(7-6-11-24(2,3)30)19-10-14-27(31)21-16-23(29)22-15-18(28)8-12-25(22,4)20(21)9-13-26(19,27)5/h17-22,28,30-31H,6-16H2,1-5H3/t17-,18+,19-,20+,21+,22+,25-,26-,27?/m1/s1
• InChI Key： RSSKEVMPAXYAOM-FKKNELGYSA-N
• SMILES： [C@@H]1(O)C[C@]2([H])[C@](C)(CC1)[C@]1([H])[C@@]([H])(C3(O)[C@@](CC1)(C)[C@@H]([C@H](C)CCCC(O)(C)C)CC3)CC2=O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• PSA: 52.54